7β-Hydroxy-4-cholesten-3-one
7β-Hydroxy-4-cholesten-3-one
Brand Name:
Vulcanchem
CAS No.:
25876-54-4
VCID:
VC0030064
InChI:
InChI=1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h15,17-18,21-25,29H,6-14,16H2,1-5H3/t18-,21-,22+,23+,24+,25+,26+,27-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2C(CC4=CC(=O)CCC34C)O)C
Molecular Formula:
C27H44O2
Molecular Weight:
400.6 g/mol
7β-Hydroxy-4-cholesten-3-one
CAS No.: 25876-54-4
Reference Standards
VCID: VC0030064
Molecular Formula: C27H44O2
Molecular Weight: 400.6 g/mol
CAS No. | 25876-54-4 |
---|---|
Product Name | 7β-Hydroxy-4-cholesten-3-one |
Molecular Formula | C27H44O2 |
Molecular Weight | 400.6 g/mol |
IUPAC Name | (7S,8S,9S,10R,13R,14S,17R)-7-hydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h15,17-18,21-25,29H,6-14,16H2,1-5H3/t18-,21-,22+,23+,24+,25+,26+,27-/m1/s1 |
Standard InChIKey | IOIZWEJGGCZDOL-BXLWXSRCSA-N |
Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@H](CC4=CC(=O)CC[C@]34C)O)C |
SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2C(CC4=CC(=O)CCC34C)O)C |
Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2C(CC4=CC(=O)CCC34C)O)C |
Synonyms | (7β)-7-Hydroxycholest-4-en-3-one; 4-7β-Hydroxycholestenone; |
PubChem Compound | 5284280 |
Last Modified | Nov 11 2021 |
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